3-(1-methyl-1H-imidazol-2-yl)propanoic acid hydrochloride

• CAS: 869846-78-6
• Molecular Formula: C7H11ClN2O2
• Molecular Weight: 190.63
• SMILES: CN1C=CN=C1CCC(=O)O.Cl
• InChI: InChI=1S/C7H10N2O2.ClH/c1-9-5-4-8-6(9)2-3-7(10)11;/h4-5H,2-3H2,1H3,(H,10,11);1H
• InChIKey: UUTISYUINAELJD-UHFFFAOYSA-N

Researchers requiring precise imidazole regioisomeric connectivity for SAR studies face supply risks when generic analogs introduce regioisomeric variability that alters binding geometry. This compound provides exact C-2 attachment of the propanoic acid side chain on the 1-methylimidazole core, ensuring consistent molecular recognition in every experiment. • Regiospecific 2-yl connectivity eliminates regioisomer ambiguity, yielding interpretable SAR data across parallel libraries. • Hydrochloride salt form enhances aqueous solubility for biochemical assay preparation versus the free acid (mp 139-141 °C). • Free carboxylic acid enables rapid amide coupling; unsubstituted N-3 nitrogen available for metal-coordination studies.

3-(1-Methyl-1H-imidazol-2-yl)propanoic acid hydrochloride (CAS 869846-78-6): Procurement Baseline for a Regiospecific Imidazole Scaffold

3-(1-Methyl-1H-imidazol-2-yl)propanoic acid hydrochloride (CAS 869846-78-6) is a heterocyclic building block classified as a 1H-imidazole-2-propanoic acid derivative . It is a hydrochloride salt form of the free acid (CAS 869938-98-7) . The compound is commercially described as a versatile small molecule scaffold for medicinal chemistry and organic synthesis applications .

Scaffold

Regiospecific 2-substituted imidazole-propanoic acid core

Form

Hydrochloride salt supports aqueous solubility for assay preparation

Classification

Reported as a small-molecule scaffold for medicinal chemistry and organic synthesis

Why Generic Substitution Fails: Regioisomeric and Salt-Form Specificity of 3-(1-Methyl-1H-imidazol-2-yl)propanoic acid hydrochloride

Substituting this compound with a generic imidazole propanoic acid analog risks introducing regioisomeric variability that alters molecular recognition, binding geometry, and physicochemical properties. The 2-yl attachment position on the imidazole ring yields a distinct spatial orientation of the carboxylic acid side chain compared to the 1-yl or 5-yl regioisomers, affecting hydrogen-bonding networks and metal-coordination geometry . Additionally, the hydrochloride salt form provides aqueous solubility advantages over the free acid (mp 139–141 °C) , and replacement with a non-methylated analog (e.g., imidazolepropionic acid, CAS 18999-45-6) eliminates the N-methyl group, which modulates lipophilicity and steric bulk at the heterocycle [1].

Regioisomeric substitution

1-yl or 5-yl attachment may shift binding geometry and alter hydrogen-bond networks

Free acid vs hydrochloride

Free acid form may not provide equivalent aqueous solubility or handling properties

Non-methylated analog

Absence of N-methyl group alters lipophilicity and steric profile, limiting interchangeability

• [1] ChEBI. 3-(1H-imidazol-1-yl)propanoic acid (imidazolepropionic acid). Definition and classification. Accessed 2025. View Source

Quantitative Evidence Guide: How 3-(1-Methyl-1H-imidazol-2-yl)propanoic acid hydrochloride Differentially Performs Against Key Comparators

Regioisomeric Differentiation: Molecular Formula and Salt-Form Molecular Weight Versus 5-yl and 1-yl Analogs

The target compound is the hydrochloride salt of the 2-substituted regioisomer. Its molecular formula (C₇H₁₁ClN₂O₂, MW 190.63 g/mol) differs from the 5-yl free base analog (C₇H₁₀N₂O₂, MW 154.17 g/mol) and the 1-yl analog (C₆H₈N₂O₂, MW 140.14 g/mol) . The distinct connectivity—propanoic acid attached at the imidazole C-2 position rather than C-5 or N-1—produces a unique spatial arrangement of the carboxylic acid moiety relative to the N-methyl group. No direct head-to-head biological comparison data were identified in the literature for this specific compound.

Regioisomeric identity

Class-level

Different molecular formula and connectivity (2-yl vs 5-yl vs 1-yl)

Determines H-bond geometry and metal-coordination capacity

No biological assay data available

Evidence Dimension	Molecular formula and connectivity
Target Compound Data	C₇H₁₁ClN₂O₂; MW 190.63; 2-yl attachment with HCl salt
Comparator Or Baseline	5-yl regioisomer (C₇H₁₀N₂O₂, MW 154.17, free acid); 1-yl regioisomer (C₆H₈N₂O₂, MW 140.14, free acid)
Quantified Difference	Different molecular formula, salt form, and attachment position
Conditions	Structural comparison; no biological assay data available

Why This Matters

Regioisomeric identity determines hydrogen-bond donor/acceptor geometry, metal-coordination capacity, and steric accessibility of the carboxylic acid, all of which directly impact target binding and synthetic derivatization outcomes.

Versatile Small Molecule Scaffold Classification: Enabling Diverse Derivatization Chemistry

The compound is explicitly classified by commercial suppliers as a 'versatile small molecule scaffold' suitable for library synthesis and lead optimization . The free carboxylic acid group enables amide coupling, esterification, and reduction chemistries, while the imidazole nitrogen at position 3 (unsubstituted) provides a site for N-alkylation or metal coordination . No quantitative reactivity data (e.g., reaction yields, kinetic rates) comparing this scaffold to other imidazole regioisomers were identified.

Scaffold classification

Data to verify

Described as a small-molecule scaffold for library synthesis (supplier description)

Supports SAR exploration with 2-substituted imidazole core

No comparative reactivity data

Evidence Dimension	Scaffold classification and derivatization potential
Target Compound Data	Classified as 'versatile small molecule scaffold'; free acid and N-3 position available for derivatization
Comparator Or Baseline	Generic imidazole building blocks (no specific comparator data available)
Quantified Difference	Not quantified; classification-based differentiation
Conditions	Vendor product description; no comparative synthetic data identified

Why This Matters

The 'versatile scaffold' designation indicates suitability for parallel synthesis and fragment-based approaches, making this compound a logical procurement choice when a 2-substituted imidazolepropanoic acid core is required for SAR exploration.

Absence of Sulfur Linker: Differentiated from Mitochondria-Targeted Prodrug Analogs

The target compound lacks the sulfanyl (–S–) linker present in 3-(1-methyl-1H-imidazol-2-ylthio)propanoic acid, a known mitochondria-targeted antioxidant prodrug derived from methimazole [1]. The thioether analog is designed for mitochondrial biotransformation and cytoprotective antioxidant release, whereas the direct carbon-linked propanoic acid scaffold is suited for conventional target-based drug discovery without the prodrug release mechanism [2]. This structural divergence dictates entirely different application domains and biological fate.

Linker chemistry

Class-level

Direct C–C bond (vs thioether prodrug analog)

Conventional target engagement context; avoids prodrug release

In vivo prodrug data not available for target

Evidence Dimension	Linker chemistry and biological targeting mechanism
Target Compound Data	Direct C–C bond between imidazole C-2 and propanoic acid chain; no prodrug release mechanism
Comparator Or Baseline	3-(1-Methyl-1H-imidazol-2-ylthio)propanoic acid (S-linked thioether; mitochondria-targeted prodrug)
Quantified Difference	Structural: C–C vs C–S–C connectivity; functional: conventional scaffold vs prodrug
Conditions	Structural comparison; in vivo prodrug data not available for target compound

Why This Matters

When the research goal is conventional target engagement rather than mitochondrial antioxidant delivery, the carbon-linked scaffold is the appropriate procurement choice, avoiding unintended prodrug activation pathways that could confound SAR interpretation.

• [1] PubMed. Synthesis of 3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid and (E)-3-(1-Methyl-1H-imidazol-2-ylthio)acrylic Acid. 2013. PMID: not available in search results. View Source
• [2] Semantic Scholar. Mitochondrial biotransformation of omega-(phenoxy)alkanoic acids... a prodrug strategy for targeting cytoprotective antioxidants to mitochondria. 2010. View Source

Best-Fit Research and Industrial Application Scenarios for 3-(1-Methyl-1H-imidazol-2-yl)propanoic acid hydrochloride

Fragment-Based Drug Discovery Requiring a 2-Substituted Imidazole Carboxylic Acid Core

In fragment-based screening campaigns where a 1-methylimidazole ring with a propanoic acid side chain at the C-2 position is desired as a core binding element, this compound provides the exact regioisomeric connectivity . The free carboxylic acid enables rapid amide coupling for fragment elaboration, while the hydrochloride salt ensures aqueous solubility for biochemical assay preparation.

Synthesis of Imidazole-Containing Compound Libraries for SAR Exploration

As a versatile small molecule scaffold , this compound is suitable for parallel synthesis of diverse amide, ester, and heterocycle-fused libraries. The regiospecific 2-yl attachment ensures that all library members share a consistent imidazole-carboxylic acid geometry, facilitating interpretable structure-activity relationships.

Metal-Coordination Studies Requiring a Defined Imidazole-Nitrogen Geometry

The imidazole N-3 nitrogen is unsubstituted and available for metal coordination . Because the propanoic acid chain is attached at C-2 (not N-1 or C-5), the coordination geometry differs from that of other imidazole regioisomers, making this compound the appropriate choice when studying structure-dependent metal-binding phenomena.

Application

Selection Property

Validation Focus

Fragment-based drug discovery: 2-substituted imidazole core

Regiospecific 2-yl connectivity; hydrochloride salt for aqueous solubility

Confirm attachment geometry and salt-form identity (NMR, LC-MS)

Imidazole library synthesis for SAR exploration

Consistent 2-substituted scaffold geometry for amide/ester elaboration

Verify library member integrity and regioisomeric purity

Metal-coordination studies: defined imidazole-nitrogen geometry

Unsubstituted N-3 and C-2 attachment create unique coordination environment

Characterize metal-ligand geometry and compare with other regioisomers